Cas no 6244-06-0 (Bicyclo[2.2.1]heptan-2-one, 3,3-dimethyl-1-nitro-)

• Product name: Bicyclo[2.2.1]heptan-2-one, 3,3-dimethyl-1-nitro-
• CAS No: 6244-06-0
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 444671
• PubChem ID: 21677260

Bicyclo[2.2.1]heptan-2-one, 3,3-dimethyl-1-nitro- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-2-one, 3,3-dimethyl-1-nitro-
• 2,2-dimethyl-4-nitrobicyclo[2.2.1]heptan-3-one
• 6244-06-0
• DTXSID50616776
• 3,3-Dimethyl-1-nitrobicyclo[2.2.1]heptan-2-one

• Inchi： InChI=1S/C9H13NO3/c1-8(2)6-3-4-9(5-6,7(8)11)10(12)13/h6H,3-5H2,1-2H3
• InChI Key： GUKGQPSJCYNKBM-UHFFFAOYSA-N
• SMILES： CC1(C2CCC(C2)(C1=O)[N+](=O)[O-])C

Computed Properties

• Exact Mass: 183.08959
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.9Ų
• XLogP3: 1.6

Experimental Properties

• PSA: 60.21